1-Bromo-3-(isothiocyanatomethyl)benzene

• IUPAC Name: 1-bromo-3-(isothiocyanatomethyl)benzene
• InChI: InChI=1S/C8H6BrNS/c9-8-3-1-2-7(4-8)5-10-6-11/h1-4H,5H2
• InChI Key: GQMVUQXETLLUBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CN=C=S
• Molecular Formula: C8H6BrNS
• DSSTOX Substance ID: DTXSID80443113
• Molecular Weight: 228.11 g/mol
• CAS RN: 3845-33-8

Description

“1-Bromo-3-(isothiocyanatomethyl)benzene” is a chemical compound with the CAS Number: 3845-33-8. It has a molecular weight of 228.11.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H6BrNS/c9-8-3-1-2-7(4-8)5-10-6-11/h1-4H,5H2. This code represents the molecular structure of the compound.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Ethynylferrocene Compounds

  A study explored the synthesis of new compounds, including 1,3-dibromo-5-(ferrocenylethynyl)benzene, using palladium-catalyzed cross-coupling reactions. These compounds exhibited reversible oxidations, highlighting the potential for advanced chemical applications (Fink et al., 1997).

• Crystal Structures of Derivatives

  Research on the crystal structures of 1-bromo and 1-iodo derivatives of 3,5-bis(1,3-oxazolin-2-yl)benzene revealed insights into supramolecular features like hydrogen bonding and π–π interactions (Stein, Hoffmann, & Fröba, 2015).

• Synthesis of 1H-Isoindole-1-thiones

  A study reported the successful synthesis of 2,3-dihydro-1H-isoindole-1-thiones from 1-bromo-2-(1-isothiocyanatoalkyl)benzenes, showcasing the compound's utility in generating novel chemical structures (Kobayashi et al., 2013).

• Characterization of Aryl Bromide

  A different study focused on the preparation and characterization of 1-bromo-2,3,5,6-tetrakis(3-pentyl)benzene, revealing insights into its structural properties and potential as a precursor for other chemical reactions (Steele, Micha‐Screttas, & Screttas, 2004).

Applications in Organic Synthesis

• Reagent-Modulated Site Selectivities

  A study highlighted the deprotonation of bromo(trifluoromethyl)benzenes under specific conditions, revealing the importance of 1-bromo derivatives in achieving optional site selectivities in organic synthesis (Mongin, Desponds, & Schlosser, 1996).

• Synthesis of 1H-Isoindoles

  Another research presented a two-step synthesis of 1-substituted 3-alkoxy-1H-isoindoles using 1-bromo-2-(dialkoxymethyl)benzenes, demonstrating the compound's versatility in organic synthesis processes (Kuroda & Kobayashi, 2015).

• Synthesis of Indeno[1,2‐c]chromenes

  A study outlined the reaction of 1-bromo-2-(cyclopropylidenemethyl)benzenes with 2-alkynylphenols, leading to the formation of complex molecules like indeno[1,2-c]chromenes (Pan et al., 2014).

Other Notable Applications

• Study of Fluorescence Properties

  Research into the fluorescence properties of 1-bromo-4-(2,2-diphenylvinyl)benzene highlighted its potential in photoluminescent applications (Zuo-qi, 2015).

• Optimization of Synthesis

  A study focused on optimizing the synthesis of 1,3-bis(isocyanatomethyl)benzene, a compound derived from 1-bromo derivatives, showcasing the importance of these compounds in industrial applications (Jianxun et al., 2018).

Safety and Hazards

The safety information and MSDS for “1-Bromo-3-(isothiocyanatomethyl)benzene” can be found at the provided link. It’s always important to handle chemical compounds with appropriate safety measures.